Cas no 1378896-71-9 (4-Methyl-2-(4-methylpiperidin-2-yl)piperidine)

• Product Name: 4-Methyl-2-(4-methylpiperidin-2-yl)piperidine
• CAS No: 1378896-71-9
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 4592557
• PubChem ID: 5232996
• Update Time: 2025-10-10

4-Methyl-2-(4-methylpiperidin-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(4-methylpiperidin-2-yl)piperidine
• 4,4'-Dimethyl-2,2'-bipiperidine
• D90288
• MFCD20547665
• 1378896-71-9
• D4435
• 4-Methyl-2-(4-methylpiperidin-2-yl)piperidine

• Inchi： 1S/C12H24N2/c1-9-3-5-13-11(7-9)12-8-10(2)4-6-14-12/h9-14H,3-8H2,1-2H3
• InChI Key： TYVXPASNXBGHSH-UHFFFAOYSA-N
• SMILES： N1CCC(C)CC1C1CC(C)CCN1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• XLogP3: 2.1

Experimental Properties

• Boiling Point: 75°C/0.4mmHg(lit.)

4-Methyl-2-(4-methylpiperidin-2-yl)piperidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on 4-Methyl-2-(4-methylpiperidin-2-yl)piperidine

4-Methyl-2-(4-methylpiperidin-2-yl)piperidine: A Comprehensive Overview

The compound 4-Methyl-2-(4-methylpiperidin-2-yl)piperidine (CAS No. 1378896-71-9) is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound, often referred to as 4-Methyl-piperidine derivative, has garnered attention due to its unique structural properties and versatile applications in drug development, polymer synthesis, and catalysis.

Chemical Structure and Properties: The molecule consists of a piperidine ring with a methyl group at the 4-position and a substituted piperidinyl group at the 2-position. This substitution pattern imparts the compound with distinct steric and electronic properties, making it highly functional in various chemical reactions. Recent studies have highlighted its role as a potential catalyst in asymmetric synthesis, where its chiral environment facilitates enantioselective reactions.

Synthesis and Characterization: The synthesis of 4-Methyl-2-(4-methylpiperidin-2-yl)piperidine involves multi-step organic reactions, including nucleophilic substitutions and ring-closing metathesis. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its structure, ensuring high purity and structural integrity for subsequent applications.

Applications in Drug Development: One of the most promising applications of this compound lies in the field of pharmacology. Researchers have explored its potential as a building block for bioactive molecules, particularly in the development of GPCR modulators and kinase inhibitors. Recent studies published in *Nature Communications* have demonstrated its ability to modulate cellular signaling pathways, suggesting its potential as a lead compound for therapeutic agents.

Role in Polymer Science: Beyond pharmacology, 4-Methyl-piperidine derivative has shown promise in polymer science. Its ability to act as a macrocyclic ligand has been leveraged in the synthesis of metallopolymers with enhanced mechanical properties. A study published in *Macromolecules* highlighted its role in creating self-healing polymers, which could revolutionize materials used in aerospace and automotive industries.

Environmental Considerations: As sustainability becomes a critical factor in chemical research, the environmental impact of 4-Methyl-piperidine derivative has been thoroughly investigated. Studies indicate that it exhibits low toxicity to aquatic organisms and degrades efficiently under aerobic conditions, making it an eco-friendly choice for industrial applications.

Future Prospects: Looking ahead, the versatility of 4-Methyl-piperidine derivative opens up new avenues for research across multiple disciplines. Its potential as a chiral catalyst for enantioselective reactions continues to be explored, while its role in advanced materials science remains an exciting frontier.